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Compound of Interest

Compound Name: AZD3514

Cat. No.: B612185 Get Quote

AZD3514 is an investigational, orally active, and selective androgen receptor (AR)

downregulator intended for research purposes.[1][2][3][4] As a potent, biologically active

compound, it must be handled and disposed of with care to ensure the safety of laboratory

personnel and prevent environmental contamination. Since a specific Safety Data Sheet (SDS)

for AZD3514 is not publicly available, the following procedures are based on general best

practices for the disposal of hazardous chemical and investigational drug waste.[5]

It is mandatory to consult with your institution's Environmental Health and Safety (EHS)

department before handling or disposing of this compound, as they will provide guidance based

on local, state, and federal regulations.

Immediate Safety and Handling for Disposal
Before beginning any disposal procedures, a thorough risk assessment must be conducted. All

handling of AZD3514 and its associated waste should occur within a certified chemical fume

hood to minimize exposure.

Required Personal Protective Equipment (PPE):

Gloves: Wear double, chemically resistant nitrile gloves.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A dedicated, fully-fastened lab coat is required.
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Respiratory Protection: If there is a risk of aerosolization or if handling the solid compound

outside of a fume hood, a fit-tested N95 respirator or higher level of protection may be

necessary.

Waste Segregation and Collection
Proper segregation of waste is critical. All waste streams contaminated with AZD3514 must be

kept separate from general laboratory trash and other chemical waste unless otherwise

directed by your EHS department.
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Waste Type Description
Recommended
Container

Key Disposal
Actions

Solid Waste

Contaminated

consumables such as

gloves, absorbent

paper, pipette tips,

and empty vials.

Lined, puncture-

resistant container

with a secure lid. The

container should be

clearly labeled as

"Hazardous Waste."

Double-bag waste in

clear plastic bags

before placing it in the

final container to allow

for visual inspection

by EHS. Do not

dispose of in regular

or biohazard trash.

Liquid Waste

Unused or expired

solutions containing

AZD3514, as well as

solvent rinsates from

contaminated

glassware.

Leak-proof, screw-cap

container compatible

with the solvents used

(e.g., glass or

polyethylene). Label

as "Hazardous

Waste."

Do not dispose of

liquid waste down the

drain. The container

must remain closed

except when adding

waste. Segregate

from incompatible

wastes like strong

acids or bases.

Sharps Waste

Needles, syringes, or

broken glass

contaminated with

AZD3514.

Puncture-resistant,

dedicated sharps

container labeled as

"Hazardous Waste -

Sharps."

Do not recap needles.

If a syringe contains

residual liquid

AZD3514, it may need

to be disposed of as

bulk hazardous

chemical waste, not in

a standard sharps

container. Consult

EHS for guidance.

Empty Containers The original

manufacturer's

container for solid

AZD3514 or any other

container that held the

pure compound.

The original container

can be used for

disposal.

To be considered

"empty," a container

must be triple-rinsed

with a suitable

solvent. The rinsate

must be collected and
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disposed of as

hazardous liquid

waste.

Disposal Workflow and Experimental Protocol
The following protocol outlines the step-by-step process for the compliant disposal of

AZD3514.

Methodology for Disposal:

Preparation: Don all required PPE and perform all waste handling activities within a chemical

fume hood. Prepare labeled hazardous waste containers for each waste stream (solid, liquid,

sharps).

Waste Collection: As waste is generated during an experiment, immediately place it into the

appropriate, segregated waste container.

Labeling: Ensure every waste container is properly labeled with a "Hazardous Waste" tag

provided by your EHS department. The label must include the full chemical name

("AZD3514"), the names of any solvents, and the associated hazards.

Storage: Store sealed waste containers in a designated, secondary containment area within

the lab, known as a Satellite Accumulation Area (SAA). This area must be secure and away

from incompatible materials.

Decontamination:

Work Surfaces: At the end of the procedure, wipe down the work area with a solvent

capable of dissolving AZD3514. Dispose of the wipe as solid hazardous waste.

Glassware: Triple-rinse reusable glassware with a suitable solvent. Collect the first two

rinses as hazardous liquid waste. The glassware can then be washed normally.

Waste Pickup: When a waste container is full or has been in storage for the maximum

allowable time (e.g., 90 days), request a pickup from your institution's EHS department. EHS

will then transport the waste to a licensed hazardous waste incineration facility.
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AZD3514 Disposal Workflow

Step 1: Waste Generation Step 2: Segregation & Collection

Step 3: Containment & Labeling

Step 4: Secure Storage

Step 5: Final Disposition
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Caption: Logical workflow for the safe disposal of AZD3514 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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